3-Chloro-5-tert-butylbenzoic acid
Overview
Description
3-Chloro-5-tert-butylbenzoic acid (3C5TBA) is a compound of the carboxylic acid family, and is a chlorinated derivative of tert-butylbenzoic acid. It is used as a reagent in a variety of synthetic processes, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 3C5TBA has also been studied for its potential applications in the field of biochemistry and physiology, and its mechanism of action has been explored in numerous scientific studies.
Scientific Research Applications
3-Chloro-5-tert-butylbenzoic acid has been used as a reagent in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been studied for its potential applications in biochemistry and physiology, as it has been shown to have a variety of biochemical and physiological effects. In addition, 3-Chloro-5-tert-butylbenzoic acid has been used in the study of DNA damage, as it has been shown to induce DNA strand breaks.
Mechanism Of Action
3-Chloro-5-tert-butylbenzoic acid has been found to have a number of biochemical and physiological effects. It has been shown to be a potent inhibitor of phospholipase A2, an enzyme involved in the breakdown of phospholipids, which are essential components of cell membranes. In addition, 3-Chloro-5-tert-butylbenzoic acid has been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins. Finally, it has been shown to bind to the estrogen receptor, which may explain its ability to act as an anti-estrogenic agent.
Biochemical and Physiological Effects
3-Chloro-5-tert-butylbenzoic acid has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of phospholipase A2, an enzyme involved in the breakdown of phospholipids, which are essential components of cell membranes. In addition, 3-Chloro-5-tert-butylbenzoic acid has been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins. Finally, it has been shown to bind to the estrogen receptor, which may explain its ability to act as an anti-estrogenic agent.
Advantages And Limitations For Lab Experiments
The use of 3-Chloro-5-tert-butylbenzoic acid in lab experiments has a number of advantages. It is a relatively inexpensive reagent, and its synthesis is straightforward. In addition, it is a stable compound, and can be stored for long periods of time. However, it should be noted that 3-Chloro-5-tert-butylbenzoic acid is an irritant, and should be handled with care.
Future Directions
The potential applications of 3-Chloro-5-tert-butylbenzoic acid are numerous, and there are numerous directions for future research. For example, further research could be conducted into the mechanism of action of 3-Chloro-5-tert-butylbenzoic acid, as well as its potential to be used as an anti-cancer agent. Additionally, further research could be conducted into the use of 3-Chloro-5-tert-butylbenzoic acid in the development of new drugs and agrochemicals. Finally, further research could be conducted into the potential of 3-Chloro-5-tert-butylbenzoic acid to be used as a bioactive molecule in the development of new biotechnologies.
properties
IUPAC Name |
3-tert-butyl-5-chlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClO2/c1-11(2,3)8-4-7(10(13)14)5-9(12)6-8/h4-6H,1-3H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMGFILMCFURRSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00646942 |
Source
|
| Record name | 3-tert-Butyl-5-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00646942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-tert-butylbenzoic acid | |
CAS RN |
1000341-32-1 |
Source
|
| Record name | 3-tert-Butyl-5-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00646942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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